Cas no 124069-10-9 (4-Piperidinol,1-methyl-2,3,6-triphenyl-)

4-Piperidinol,1-methyl-2,3,6-triphenyl- structure
124069-10-9 structure
Product Name:4-Piperidinol,1-methyl-2,3,6-triphenyl-
CAS No:124069-10-9
MF:C24H25NO
MW:343.461406469345
CID:211315
PubChem ID:3079039
Update Time:2025-04-19

4-Piperidinol,1-methyl-2,3,6-triphenyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Piperidinol,1-methyl-2,3,6-triphenyl-
    • 1-Methyl-2,3,6-triphenyl-4-piperidinamine
    • 1-methyl-2,3,6-triphenylpiperidin-4-amine
    • 1-Methyl-2,3,6-triphenyl-4-piperidinol
    • 1-methyl-2,3,6-triphenylpiperidin-4-ol
    • BRN 3625209
    • Oprea1_142200
    • AKOS000635423
    • 4-Piperidinol, 1-methyl-2,3,6-triphenyl-
    • DTXSID90924701
    • Oprea1_259298
    • 124069-10-9
    • Inchi: 1S/C24H25NO/c1-25-21(18-11-5-2-6-12-18)17-22(26)23(19-13-7-3-8-14-19)24(25)20-15-9-4-10-16-20/h2-16,21-24,26H,17H2,1H3
    • InChI Key: ZIIZMWKPNMCHTR-UHFFFAOYSA-N
    • SMILES: OC1CC(C2C=CC=CC=2)N(C)C(C2C=CC=CC=2)C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 343.19375
  • Monoisotopic Mass: 343.193614421g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 418
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.3
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • PSA: 23.47
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